Cas no 700863-48-5 ((2R,5S)-2-[4-[4-[difluoro-(3,4,5-trifluorophenoxy)methyl]-3,5-difluoro-phenyl]phenyl]-5-propyl-tetrahydropyran)

• Product Name: (2R,5S)-2-[4-[4-[difluoro-(3,4,5-trifluorophenoxy)methyl]-3,5-difluoro-phenyl]phenyl]-5-propyl-tetrahydropyran
• CAS No: 700863-48-5
• MF: C₂₇H₂₃F₇O₂
• MW: 512.459152460098
• CID: 1741096
• PubChem ID: 165366977
• Update Time: 2025-04-21

(2R,5S)-2-[4-[4-[difluoro-(3,4,5-trifluorophenoxy)methyl]-3,5-difluoro-phenyl]phenyl]-5-propyl-tetrahydropyran Chemical and Physical Properties

Names and Identifiers

• (2R,5S)-2-[4-[4-[difluoro-(3,4,5-trifluorophenoxy)methyl]-3,5-difluoro-phenyl]phenyl]-5-propyl-tetrahydropyran
• (2R,5S)-2<wbr>
• 2H-pyran,<wbr>
• LogP
• DTXSID501104446
• rel-(2R,5S)-2-[4a(2)-[Difluoro(3,4,5-trifluorophenoxy)methyl]-3a(2),5a(2)-difluoro[1,1a(2)-biphenyl]-4-yl]tetrahydro-5-propyl-2H-pyran
• 700863-48-5
• FPBFSPUIZMRERG-MYYSRTQBSA-N

• Inchi： 1S/C27H23F7O2/c1-2-3-15-4-9-24(35-14-15)17-7-5-16(6-8-17)18-10-20(28)25(21(29)11-18)27(33,34)36-19-12-22(30)26(32)23(31)13-19/h5-8,10-13,15,24H,2-4,9,14H2,1H3/t15-,24+/m1/s1
• InChI Key： FPBFSPUIZMRERG-MYYSRTQBSA-N
• SMILES： FC1C(C(OC2C=C(C(=C(C=2)F)F)F)(F)F)=C(C=C(C=1)C1C=CC(=CC=1)[C@@H]1CC[C@@H](CCC)CO1)F

Computed Properties

• Exact Mass: 512.15862711g/mol
• Monoisotopic Mass: 512.15862711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 36
• Rotatable Bond Count: 7
• Complexity: 665
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.1
• Topological Polar Surface Area: 18.5Ų